Cas no 197852-85-0 (2,2'-Bipyridine, 4-(1-pyrenyl)-)

• Product name: 2,2'-Bipyridine, 4-(1-pyrenyl)-
• CAS No: 197852-85-0
• MF: C₂₆H₁₆N₂
• MW: 356.41864
• CID: 1388939
• PubChem ID: 11302742

2,2'-Bipyridine, 4-(1-pyrenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bipyridine, 4-(1-pyrenyl)-
• 4-pyren-1-yl-2-pyridin-2-ylpyridine
• 197852-85-0
• DTXSID60461779
• 4-pyren-1-yl-2,2'-bipyridine

• Inchi： InChI=1S/C26H16N2/c1-2-14-27-23(6-1)24-16-20(13-15-28-24)21-11-9-19-8-7-17-4-3-5-18-10-12-22(21)26(19)25(17)18/h1-16H
• InChI Key： WELJANWELQTXOT-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)C2=NC=CC(=C2)C3=C4C=CC5=CC=CC6=C5C4=C(C=C6)C=C3

Computed Properties

• Exact Mass: 356.13148
• Monoisotopic Mass: 356.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78